Cas no 1314904-24-9 (1-(3-iso-Propylphenyl)-1-propanol)

• Product Name: 1-(3-iso-Propylphenyl)-1-propanol
• CAS No: 1314904-24-9
• MF: C₁₂H₁₈O
• MW: 178.270723819733
• MDL: MFCD11521231
• CID: 5207630
• PubChem ID: 22486925
• Update Time: 2026-03-06

1-(3-iso-Propylphenyl)-1-propanol Chemical and Physical Properties

Names and Identifiers

• 1-(3-iso-Propylphenyl)-1-propanol
• 1-(3-propan-2-ylphenyl)propan-1-ol
• 1-(3-isopropylphenyl)propan-1-ol

• MDL： MFCD11521231
• Inchi： 1S/C12H18O/c1-4-12(13)11-7-5-6-10(8-11)9(2)3/h5-9,12-13H,4H2,1-3H3
• InChI Key： ITIZWGHNYGSPNI-UHFFFAOYSA-N
• SMILES： OC(CC)C1=CC=CC(=C1)C(C)C

Computed Properties

• Exact Mass: 178.135765193g/mol
• Monoisotopic Mass: 178.135765193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 20.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Cumenes

Additional information on 1-(3-iso-Propylphenyl)-1-propanol

Professional Introduction to 1-(3-iso-Propylphenyl)-1-propanol (CAS No. 1314904-24-9)

1-(3-iso-Propylphenyl)-1-propanol, identified by its CAS number 1314904-24-9, is a significant compound in the field of chemical and pharmaceutical research. This compound, with its unique structural and chemical properties, has garnered attention for its potential applications in various scientific domains. The molecular structure of 1-(3-iso-Propylphenyl)-1-propanol consists of an iso-propylphenyl group attached to a propanol backbone, which contributes to its distinct reactivity and interaction capabilities with other molecules.

The synthesis and characterization of 1-(3-iso-Propylphenyl)-1-propanol have been subjects of extensive research due to its utility in pharmaceutical intermediates and specialty chemicals. Recent advancements in synthetic methodologies have enabled more efficient and scalable production processes for this compound, making it more accessible for industrial and research applications. The compound's stability under various conditions and its compatibility with a range of solvents make it a valuable asset in laboratory settings.

In the realm of pharmaceutical research, 1-(3-iso-Propylphenyl)-1-propanol has been explored for its potential role in drug development. Its structural features suggest that it may serve as a precursor or intermediate in the synthesis of more complex molecules with therapeutic properties. For instance, researchers have investigated its reactivity in the formation of novel heterocyclic compounds, which are known for their biological activity. The compound's ability to undergo selective reactions makes it a promising candidate for further exploration in medicinal chemistry.

The chemical properties of 1-(3-iso-Propylphenyl)-1-propanol also make it relevant in the field of materials science. Its interaction with other organic and inorganic compounds has been studied for potential applications in polymer chemistry, coatings, and adhesives. The compound's aromatic ring system and hydroxyl group provide multiple sites for functionalization, allowing chemists to tailor its properties for specific applications. This versatility has led to interest in developing new materials based on derivatives of 1-(3-iso-Propylphenyl)-1-propanol.

In recent years, computational chemistry has played a crucial role in understanding the behavior of 1-(3-iso-Propylphenyl)-1-propanol. Advanced modeling techniques have allowed researchers to predict the compound's reactivity, stability, and interactions with other molecules at an atomic level. These insights have been invaluable in guiding experimental designs and optimizing synthetic routes. The integration of computational methods with traditional experimental approaches has accelerated the discovery process for this compound and similar molecules.

The environmental impact of 1-(3-iso-Propylphenyl)-1-propanol is another area of concern and study. Researchers are evaluating its biodegradability and potential effects on ecosystems. Understanding these environmental profiles is essential for ensuring that the compound can be used responsibly without adverse ecological consequences. Efforts are being made to develop greener synthetic methods that minimize waste and reduce environmental footprint while maintaining high yields and purity standards.

The industrial applications of 1-(3-iso-Propylphenyl)-1-propanol are diverse, ranging from fine chemicals to agrochemicals. Its role as a building block in organic synthesis has made it indispensable in many chemical processes. The compound's ability to participate in various reactions, such as alkylation, acylation, and etherification, underscores its importance in synthetic chemistry. As industries continue to seek innovative solutions, the demand for high-quality intermediates like 1-(3-iso-Propylphenyl)-1-propanol is expected to grow.

The future prospects for 1-(3-iso-Propylphenyl)-1-propanol are bright, with ongoing research uncovering new possibilities for its use. Collaborative efforts between academia and industry are fostering advancements that could lead to novel applications across multiple sectors. As our understanding of this compound deepens, so too does its potential to contribute to scientific progress and technological innovation. The continued exploration of its properties and functionalities will undoubtedly yield further insights into its utility.